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Compound of Interest

Compound Name: Methyl tridecanoate-d25

Cat. No.: B12303027

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides immediate, essential safety
and logistical information for handling Methyl tridecanoate-d25, including operational and
disposal plans.

Chemical Identifier:

Name: Methyl tridecanoate-d25

Synonyms: Methyl n-tridecanoate-d25

CAS Number: 1731-88-0 (for non-deuterated form)

Molecular Formula: C14H3D2502 (approximation)

Molecular Weight: Approximately 253.5 g/mol

Hazard Identification: While a specific Safety Data Sheet (SDS) for Methyl tridecanoate-d25 is
not readily available, the SDS for the non-deuterated Methyl tridecanoate and general Fatty
Acid Methyl Esters (FAME) indicate the following potential hazards:

e Harmful if swallowed.[1]

e May cause serious eye damage.[2][3]
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» Very toxic to aquatic life with long-lasting effects

[1]

Personal Protective Equipment (PPE)

The following table summarizes the essential personal protective equipment required for

handling Methyl tridecanoate-d25.

Body Part PPE Required Specifications
Must comply with OSHA's eye
Safety Goggles with side- and face protection regulations
Eyes/Face

shields or Face Shield

in 29 CFR 1910.133 or
European Standard EN166.[4]

Hands Protective Gloves

Liquid-tight. Breakthrough
times and swelling properties
of the glove material should be

considered.[5]

Impervious Clothing /
Body
Laboratory Coat

To prevent skin exposure.[1][6]

Respiratory Suitable Respirator

Necessary at: aerosol or mist
formation.[5][7] Use in a well-

ventilated area.[6]

Experimental Protocols: Handling and Storage

Safe Handling Procedures:

» Ventilation: Always handle Methyl tridecanoate-d25 in a well-ventilated area, preferably

within a chemical fume hood.[1]

» Avoid Contact: Take precautions to avoid contact with skin, eyes, and clothing.[4][5] Do not

ingest or inhale.[4]

» Hygiene: Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke in the

handling area.[1][5]
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e Grounding: To prevent static discharge, ensure that equipment is adequately grounded.[7]
Storage Conditions:

Store in a cool, dry, and well-ventilated place.[4][7]

Keep the container tightly sealed.[1][4]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1][7]

Recommended storage temperature may be at room temperature or refrigerated as specified
by the supplier.[8]

Disposal Plan

All chemical waste must be managed in accordance with institutional, local, and national
regulations.

Waste Segregation and Collection:

Waste Identification: Treat all unused Methyl tridecanoate-d25 and materials contaminated
with it (e.g., pipette tips, gloves, absorbent pads) as hazardous waste.[9]

Container: Collect waste in a designated, properly labeled, and sealed container made of a
compatible material.[9][10]

Labeling: As soon as waste accumulation begins, label the container with a hazardous waste
tag provided by your institution's Environmental Health and Safety (EHS) office.[9]

Incompatible Wastes: Do not mix Methyl tridecanoate-d25 waste with incompatible
chemicals.

Disposal Route:

» Dispose of the chemical waste through your institution's hazardous waste management
program.[9]
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» Do not dispose of Methyl tridecanoate-d25 down the drain, as it is very toxic to aquatic life.

[1][2]

o For empty containers that held the substance, all waste should be removed. If the container
held acute hazardous waste, triple rinsing may be required, with the rinsate collected as

hazardous waste.[11]

Workflow and Logical Relationships

The following diagram illustrates the standard workflow for safely handling Methyl
tridecanoate-d25 from preparation to disposal.
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Caption: Workflow for Safe Handling of Methyl tridecanoate-d25.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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